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Compound of Interest

Compound Name: FR179642

CAS No.: 168110-44-9

Cat. No.: B612303

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of FR179642, a key intermediate in

the synthesis of the echinocandin antifungal agent, Micafungin. The content is tailored for

professionals in metabolic engineering, natural product synthesis, and drug development,

offering detailed protocols and data to facilitate research and development efforts.

Introduction to FR179642
FR179642 is the cyclic hexapeptide nucleus of the lipopeptide antifungal compound

FR901379. It serves as a crucial precursor in the semi-synthesis of Micafungin, a potent

inhibitor of fungal β-(1,3)-D-glucan synthase, an essential enzyme for maintaining the integrity

of the fungal cell wall. The production of FR179642 is a multi-step process involving the

fermentation of the filamentous fungus Coleophoma empetri to produce FR901379, followed by

enzymatic deacylation.

Beyond its role as a synthetic intermediate, FR179642 is also considered a secondary

metabolite with potential as an intercellular signaling molecule in microorganisms, possibly
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involved in processes like quorum sensing and the regulation of secondary metabolite

biosynthesis. This dual role makes FR179642 a molecule of significant interest in both

industrial biotechnology and microbial ecology.

Data Presentation
Fermentation Titers for FR901379
The production of FR179642 begins with the fermentation of Coleophoma empetri to yield its

immediate precursor, FR901379. The following table summarizes reported fermentation titers

under various conditions.

Strain
Fermentation
Condition

Titer (g/L) Reference

Coleophoma empetri

MEFC09 (Wild-Type)
Shake Flask ~0.3 [1]

C. empetri MEFC09-J-

4 (Engineered)
Shake Flask 1.32 [1]

C. empetri Z40-23

(Mutant)
Shake Flask 0.73 [2]

C. empetri

(Engineered)

5 L Bioreactor (Fed-

batch)
4.0 [1]

Enzymatic Conversion of FR901379 to FR179642
FR179642 is obtained by the enzymatic removal of the palmitoyl side chain from FR901379.

Enzyme
Substrate Feed
Concentration

Molar Conversion
Rate

Reference

Deacylase (Cross-

linked enzyme

aggregate)

20 g/L 90-96% [3]
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Bioactivity Data of Related Echinocandins
While specific bioactivity data for FR179642 as a signaling molecule is not extensively

documented, the following data for Micafungin and a related semi-synthetic derivative of

FR179642 provide context for the biological activity of this class of compounds.

Compound Target Parameter Value Reference

Micafungin
Candida and

Aspergillus spp.
MIC 0.06 - 1 µg/mL

FR131535 (Re-

acylated

FR179642)

1,3-β-glucan

synthase (C.

albicans)

IC50 2.8 µg/mL

FR131535

1,3-β-glucan

synthase (C.

albicans)

Ki 4.0 µM

Experimental Protocols
Fermentation of Coleophoma empetri for FR901379
Production
This protocol is based on established methods for the production of FR901379, the precursor

to FR179642.

3.1.1. Media Preparation

Seed Medium (MKS): Soluble starch 15 g/L, sucrose 10 g/L, cottonseed meal 5 g/L, peptone

10 g/L, KH₂PO₄ 1 g/L, and CaCO₃ 2 g/L. Adjust pH to 6.5.

Fermentation Medium (MKF): Glucose 10 g/L, corn starch 30 g/L, peptone 10 g/L, D-sorbitol

160 g/L, (NH₄)₂SO₄ 6 g/L, KH₂PO₄ 1 g/L, FeSO₄·7H₂O 0.3 g/L, ZnSO₄·7H₂O 0.01 g/L, and

CaCO₃ 2 g/L. Adjust pH to 6.5.

3.1.2. Fermentation Protocol
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Inoculate a suitable amount of fresh or cryopreserved Coleophoma empetri mycelia into a

250 mL shake flask containing 50 mL of MKS seed medium.

Incubate the seed culture at 25 °C with shaking at 220 rpm for 2 days.

Transfer 5 mL of the seed culture to a 250 mL shake flask containing 50 mL of MKF

fermentation medium.

Incubate the production culture at 25 °C with shaking at 220 rpm for 8 days.

Monitor the production of FR901379 periodically by taking samples and analyzing them

using High-Performance Liquid Chromatography (HPLC).

3.1.3. Downstream Processing of FR901379

Harvest the fermentation broth and separate the mycelia from the supernatant by filtration or

centrifugation.

Extract FR901379 from the mycelial cake using a polar solvent such as methanol or ethanol.

Adsorb the crude extract onto a polymeric adsorbent resin.

Wash the resin to remove impurities and then elute the FR901379 using an appropriate

solvent.

Further purify the eluted FR901379 using silica gel chromatography to obtain a high-purity

product.

Enzymatic Conversion of FR901379 to FR179642
This protocol outlines the enzymatic deacylation of FR901379.

3.2.1. Materials

Purified FR901379

Deacylase enzyme (e.g., from Actinoplanes utahensis or a recombinant source)

Phosphate buffer (pH 6.0)
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Cross-linking agent (e.g., glutaraldehyde) for enzyme immobilization (optional, but

recommended for industrial applications)

Bovine Serum Albumin (BSA)

3.2.2. Protocol for Deacylase Cross-linked Enzyme Aggregate Preparation

Dissolve the crude deacylase enzyme and BSA in a phosphate buffer.

Stir the solution at a controlled temperature (e.g., 8°C) and then add glutaraldehyde.

Continue stirring for several hours to allow for the formation of cross-linked enzyme

aggregates.

Collect the aggregates by centrifugation and wash them with buffer to remove unreacted

reagents.

3.2.3. Enzymatic Reaction

Prepare a solution of FR901379 in a suitable buffer (e.g., phosphate buffer, pH 6.0) at a

concentration of up to 20 g/L.

Add the deacylase (free or immobilized) to the FR901379 solution.

Incubate the reaction mixture at a controlled temperature (e.g., 30°C) with gentle agitation.

Monitor the conversion of FR901379 to FR179642 by HPLC. The reaction should reach

near-complete conversion within a few hours.

3.2.4. Purification of FR179642

After the reaction is complete, remove the enzyme (especially if immobilized) by filtration or

centrifugation.

Adjust the pH of the reaction mixture to precipitate FR179642, if applicable, or proceed with

chromatographic purification.
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Use reverse-phase chromatography to purify FR179642 from the reaction mixture, eluting

with a gradient of an organic solvent (e.g., acetonitrile) in water.

Collect the fractions containing FR179642 and lyophilize to obtain the final product.

General Bioassay for Signaling Activity
Due to the limited specific information on FR179642 as a signaling molecule, a general

bioassay protocol is proposed to screen for its activity. This protocol can be adapted based on

the specific hypothesis being tested (e.g., quorum sensing inhibition or induction).

3.3.1. Reporter Strain Selection

Select a reporter microbial strain known to utilize a quorum-sensing system that might be

affected by a peptide-based signal. This could be a strain of Pseudomonas aeruginosa,

Staphylococcus aureus, or other model organisms for quorum sensing research.

The reporter strain should have a quantifiable output linked to its quorum-sensing system,

such as the production of a pigment (e.g., pyocyanin in P. aeruginosa), a biofilm, or a

reporter gene (e.g., GFP or lacZ) under the control of a quorum-sensing-regulated promoter.

3.3.2. Bioassay Protocol

Grow the reporter strain to the mid-logarithmic phase in a suitable liquid medium.

Prepare a series of dilutions of FR179642 in a solvent that is not toxic to the reporter strain

at the concentrations used.

In a multi-well plate, add the reporter strain culture and the different concentrations of

FR179642. Include positive and negative controls (e.g., a known quorum sensing

inhibitor/inducer and the solvent alone, respectively).

Incubate the plate under conditions optimal for the growth of the reporter strain.

After a suitable incubation period, measure the output of the reporter system (e.g.,

absorbance for pigment production, crystal violet staining for biofilm formation, or

fluorescence/luminescence for reporter gene expression).
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Analyze the data to determine if FR179642 has a dose-dependent effect on the quorum-

sensing-regulated output.
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Caption: Overview of the semi-synthetic production of Micafungin.

Experimental Workflow for FR179642 Production
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Caption: Workflow for the production and purification of FR179642.
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Caption: Hypothetical signaling pathway for FR179642 in bacteria.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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